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Compound of Interest

Compound Name: 2-Fluoro-6-hydroxymethyl pyridine

Cat. No.: B151903

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Fluoro-6-hydroxymethyl
pyridine. The following procedures are based on established safety protocols for pyridine
derivatives and fluoro-organic compounds to ensure a safe laboratory environment.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 2-Fluoro-6-hydroxymethyl pyridine is not
readily available, its hazards can be inferred from its structural components. Pyridine
derivatives are often toxic, and flammable, and can be absorbed through the skin.[1]
Halogenated organic compounds may also pose environmental hazards.[2] The presence of
the hydroxymethyl group may affect its reactivity and solubility. All handling should be
conducted with the assumption that this compound is hazardous.

Personal Protective Equipment (PPE)

The first line of defense against potential exposure is the consistent and correct use of
appropriate PPE. The following table summarizes the recommended PPE for handling 2-
Fluoro-6-hydroxymethyl pyridine.
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Body Part

Personal Protective
Equipment

Specifications and Usage

Eyes

Safety Goggles or Face Shield

Must be worn at all times in the
laboratory to protect against

splashes.

Hands

Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are recommended.[3][4]
Inspect gloves for any tears or

punctures before use.

Body

Laboratory Coat

A fully buttoned lab coat
should be worn to protect

against skin contact.[1][3]

Respiratory

Chemical Fume Hood

All handling of 2-Fluoro-6-
hydroxymethyl pyridine must
be conducted in a certified
chemical fume hood to

minimize inhalation exposure.

[4]115]

Operational Plan: Handling Protocol

Adherence to a strict operational plan is crucial for the safe handling of 2-Fluoro-6-

hydroxymethyl pyridine. The following workflow outlines the necessary steps from

preparation to cleanup.
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Workflow for Safe Handling of 2-Fluoro-6-hydroxymethyl pyridine

Preparation

Don Appropriate PPE

:

Ensure Fume Hood is Operational

;

Gather All Necessary Materials

Handling

Weigh Compound in Fume Hood

:

Carefully Transfer to Reaction Vessel

Cleanup & Disposal

Decontaminate Glassware and Surfaces

;

Dispose of Waste in Designated Containers

;

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Fluoro-6-hydroxymethyl pyridine.
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e Preparation:
o Always wear the appropriate PPE as detailed in the table above.[1][3]
o Ensure the chemical fume hood is functioning correctly before starting any work.[4]

o Gather all necessary equipment and reagents to avoid leaving the fume hood during the
experiment.

e Handling:

o Conduct all manipulations of 2-Fluoro-6-hydroxymethyl pyridine, including weighing and
transferring, within a certified chemical fume hood to minimize inhalation exposure.[4][5]

o Use spark-proof tools and ensure proper grounding of equipment to prevent static
discharge, as pyridine derivatives can be flammable.[2][6]

o Keep the container tightly closed when not in use and store it away from heat, sparks, and
open flames.[4][7]

e Cleanup:

o After handling, decontaminate all glassware and surfaces that may have come into contact
with the chemical.

o Wash hands thoroughly with soap and water after removing gloves.[4]

Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is essential.
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Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes at an emergency

eyewash station. Seek medical attention.[3]

Wash the affected area with soap and plenty of
Skin Contact water. Remove contaminated clothing. If

irritation persists, seek medical attention.[3]

Remove the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical
attention.[2][8]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[2][3]

Disposal Plan

Proper disposal of 2-Fluoro-6-hydroxymethyl pyridine and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Waste Collection: Collect waste 2-Fluoro-6-hydroxymethyl pyridine and any contaminated
materials (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed
hazardous waste container.[6] Do not mix with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.[3]

o Container Labeling: Ensure the waste container is clearly labeled with the chemical name
and associated hazards.

o Storage: Store the waste container in a designated, well-ventilated, and cool area away from
incompatible materials.[4]

» Disposal: Dispose of the hazardous waste through your institution's EHS-approved waste
management program.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-fluoro-6-hydroxymethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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